Cas no 78353-05-6 (Benzene, 1-chloro-5-methoxy-2,4-dimethyl-)

• Product Name: Benzene, 1-chloro-5-methoxy-2,4-dimethyl-
• CAS No: 78353-05-6
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 534629
• PubChem ID: 18683267
• Update Time: 2025-04-24

Benzene, 1-chloro-5-methoxy-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-5-methoxy-2,4-dimethyl-
• 1-chloro-5-methoxy-2,4-dimethylbenzene
• SCHEMBL92053
• 78353-05-6
• DTXSID00595567

• Inchi： 1S/C9H11ClO/c1-6-4-7(2)9(11-3)5-8(6)10/h4-5H,1-3H3
• InChI Key： VRARKRQZBRXHKJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1C)OC

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 1-chloro-5-methoxy-2,4-dimethyl-

Comprehensive Overview of Benzene, 1-chloro-5-methoxy-2,4-dimethyl- (CAS No. 78353-05-6)

Benzene, 1-chloro-5-methoxy-2,4-dimethyl- (CAS No. 78353-05-6) is a specialized organic compound that has garnered attention in various industrial and research applications. This chlorinated benzene derivative is characterized by its unique molecular structure, which includes a chloro group, a methoxy group, and two methyl groups attached to the benzene ring. The compound's distinct properties make it valuable in fields such as pharmaceuticals, agrochemicals, and material science.

The chemical formula of 1-chloro-5-methoxy-2,4-dimethylbenzene is C9H11ClO, with a molecular weight of 170.64 g/mol. Its structure features a benzene ring substituted with a chlorine atom at the 1-position, a methoxy group at the 5-position, and methyl groups at the 2- and 4-positions. This arrangement influences its physical and chemical properties, including solubility, reactivity, and stability. Researchers often explore its potential as an intermediate in synthetic chemistry due to its versatile functional groups.

One of the key areas where Benzene, 1-chloro-5-methoxy-2,4-dimethyl- finds application is in the pharmaceutical industry. The compound's structural motifs are commonly found in active pharmaceutical ingredients (APIs) and drug intermediates. Its ability to undergo further chemical modifications makes it a valuable building block for designing novel therapeutic agents. Recent studies have highlighted its potential in developing anti-inflammatory and antimicrobial compounds, aligning with the growing demand for new drug candidates.

In the agrochemical sector, 1-chloro-5-methoxy-2,4-dimethylbenzene is utilized as a precursor for synthesizing pesticides and herbicides. The compound's chlorinated and methoxy-substituted benzene core is a common feature in many agrochemicals, contributing to their efficacy and stability. With the increasing focus on sustainable agriculture and environmentally friendly pest control solutions, researchers are investigating derivatives of this compound to develop next-generation agrochemicals with reduced environmental impact.

Material science is another domain where Benzene, 1-chloro-5-methoxy-2,4-dimethyl- plays a significant role. Its aromatic structure and functional groups make it a suitable monomer for polymerization reactions, leading to the creation of advanced polymers with tailored properties. These polymers are explored for applications in coatings, adhesives, and specialty materials, catering to industries such as automotive, aerospace, and electronics.

The synthesis of 1-chloro-5-methoxy-2,4-dimethylbenzene typically involves multi-step organic reactions, including chlorination, methylation, and methoxylation of benzene derivatives. Modern synthetic approaches emphasize green chemistry principles, aiming to minimize waste and improve efficiency. Catalytic methods and solvent-free reactions are among the innovative techniques being employed to produce this compound sustainably.

From an analytical perspective, characterizing Benzene, 1-chloro-5-methoxy-2,4-dimethyl- involves techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for its intended applications. Quality control measures are strictly followed to meet industry standards and regulatory requirements.

The market dynamics of 1-chloro-5-methoxy-2,4-dimethylbenzene reflect its growing importance in various sectors. With the pharmaceutical and agrochemical industries expanding globally, the demand for high-quality intermediates like this compound is on the rise. Manufacturers are focusing on scaling up production while maintaining cost-effectiveness and environmental compliance. Additionally, the compound's niche applications in material science are opening new avenues for market growth.

Recent trends in chemical research highlight the exploration of Benzene, 1-chloro-5-methoxy-2,4-dimethyl- derivatives for innovative applications. For instance, its potential in organic electronics and photovoltaics is being investigated, driven by the need for sustainable energy solutions. The compound's ability to form stable, conjugated systems makes it a candidate for developing organic semiconductors and light-emitting materials.

Safety and handling of 1-chloro-5-methoxy-2,4-dimethylbenzene are critical considerations in its industrial use. Proper storage conditions, such as keeping the compound in a cool, dry place away from incompatible substances, are essential to maintain its stability. Personal protective equipment (PPE) and adequate ventilation are recommended during handling to ensure workplace safety. Regulatory guidelines must be adhered to for safe transportation and disposal.

In conclusion, Benzene, 1-chloro-5-methoxy-2,4-dimethyl- (CAS No. 78353-05-6) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a key intermediate in synthetic chemistry. As research and industrial demand continue to grow, this compound is poised to play an increasingly important role in advancing technological and scientific innovations.